6-Hydroxy-1H-indazole-7-carbaldehyde
Overview
Description
6-Hydroxy-1H-indazole-7-carbaldehyde (6HICA) is an intermediate in the synthesis of a variety of organic compounds, such as indazoles, indoles, and other heterocyclic compounds. 6HICA is an important organic building block in the synthesis of a range of pharmaceuticals, agrochemicals, and materials. 6HICA is a versatile compound that can be used in a variety of synthesis methods, including condensation, oxidation, and cyclization. It is also used as a source of nitrogen in the synthesis of heterocyclic compounds.
Scientific Research Applications
6-Hydroxy-1H-indazole-7-carbaldehyde has been used as a starting material in the synthesis of a variety of compounds, including indazoles, indoles, and other heterocyclic compounds. It has been used as a source of nitrogen in the synthesis of heterocyclic compounds. It has also been used as a building block for the synthesis of pharmaceuticals, agrochemicals, and materials.
Mechanism of Action
6-Hydroxy-1H-indazole-7-carbaldehyde is an intermediate in the synthesis of a variety of organic compounds, such as indazoles, indoles, and other heterocyclic compounds. It is a versatile compound that can be used in a variety of synthetic methods, including condensation, oxidation, and cyclization.
Biochemical and Physiological Effects
6-Hydroxy-1H-indazole-7-carbaldehyde has not been studied for its biochemical or physiological effects. However, its isomer, 5HICA, has been studied for its potential anti-inflammatory and antinociceptive effects.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Hydroxy-1H-indazole-7-carbaldehyde in laboratory experiments include its availability, low cost, and versatility. It can be used in a variety of synthetic methods, including condensation, oxidation, and cyclization. However, 6-Hydroxy-1H-indazole-7-carbaldehyde is not suitable for use in biological experiments, due to its lack of biochemical or physiological effects.
Future Directions
Future research should focus on the potential applications of 6-Hydroxy-1H-indazole-7-carbaldehyde in the synthesis of pharmaceuticals, agrochemicals, and materials. In addition, further research should be conducted to investigate the potential biochemical and physiological effects of 6-Hydroxy-1H-indazole-7-carbaldehyde and its isomer, 5HICA. Other potential future directions include the development of new synthesis methods for 6-Hydroxy-1H-indazole-7-carbaldehyde, as well as the development of new uses for 6-Hydroxy-1H-indazole-7-carbaldehyde in laboratory experiments.
Synthesis Methods
6-Hydroxy-1H-indazole-7-carbaldehyde can be synthesized by the condensation of ethyl acetoacetate and 1-chloro-2-nitrobenzene in the presence of a base, such as sodium hydroxide. This reaction yields a mixture of 6-Hydroxy-1H-indazole-7-carbaldehyde and its isomer, 5HICA. The two isomers can be separated by column chromatography. The product can also be synthesized by the oxidation of ethyl 2-aminobenzimidazole-5-carboxylate with sodium hypochlorite in the presence of sodium hydroxide.
properties
IUPAC Name |
6-hydroxy-1H-indazole-7-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2/c11-4-6-7(12)2-1-5-3-9-10-8(5)6/h1-4,12H,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIJBDZKIIJEJMT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1C=NN2)C=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Hydroxy-1H-indazole-7-carbaldehyde | |
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